Cas no 2228674-50-6 (3-(1-ethenyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid)

• Product Name: 3-(1-ethenyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid
• CAS No: 2228674-50-6
• MF: C₈H₈F₂N₂O₂
• MW: 202.158128738403
• CID: 6149458
• PubChem ID: 165835754
• Update Time: 2025-05-22

3-(1-ethenyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2228674-50-6
• 3-(1-ethenyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid
• EN300-1964609

• Inchi： 1S/C8H8F2N2O2/c1-2-12-5-6(4-11-12)3-8(9,10)7(13)14/h2,4-5H,1,3H2,(H,13,14)
• InChI Key： QZWPIMHDTULGPU-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1C=NN(C=C)C=1)F

Computed Properties

• Exact Mass: 202.05538383g/mol
• Monoisotopic Mass: 202.05538383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-(1-ethenyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid

Comprehensive Overview of 3-(1-ethenyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid (CAS No. 2228674-50-6)

3-(1-ethenyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid (CAS No. 2228674-50-6) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of both a pyrazole ring and difluoropropanoic acid moiety makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated compounds often exhibit enhanced metabolic stability and bioavailability.

One of the most searched questions about this compound is: "What are the applications of 3-(1-ethenyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid in medicinal chemistry?" Studies suggest that this compound can serve as a key building block for designing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. Its vinylpyrazole group allows for further functionalization, enabling the creation of targeted therapies with improved efficacy and reduced side effects.

Another trending topic is the role of fluorinated compounds in sustainable agriculture. With the increasing demand for eco-friendly pesticides, 3-(1-ethenyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid is being explored as a precursor for novel agrochemicals. Its fluorine atoms contribute to higher lipophilicity, which can enhance the penetration of active ingredients into plant tissues, offering better pest control with lower environmental impact.

From a synthetic chemistry perspective, the compound’s CAS No. 2228674-50-6 is often associated with queries like "How to synthesize 3-(1-ethenyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid?" The most common routes involve palladium-catalyzed cross-coupling reactions or nucleophilic substitution of fluorinated precursors. These methods are favored for their scalability and compatibility with green chemistry principles, aligning with the industry’s shift toward sustainable manufacturing.

Analytical characterization of this compound is another area of interest. Techniques such as NMR spectroscopy, mass spectrometry, and HPLC are frequently employed to confirm its purity and structure. Researchers often search for "HPLC methods for 3-(1-ethenyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid analysis" to ensure accurate quantification in complex matrices, particularly in pharmaceutical formulations.

In summary, 3-(1-ethenyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid (CAS No. 2228674-50-6) is a multifaceted compound with promising applications in drug development and agrochemical innovation. Its unique combination of a pyrazole core and difluorinated side chain positions it as a valuable tool for addressing contemporary challenges in health and sustainability. As research progresses, this compound is likely to play an even greater role in advancing science and technology.